Cas no 61957-40-2 (Benzamide, N-(2,3-dihydro-1,6-dimethyl-1H-inden-2-yl)-)

• Product name: Benzamide, N-(2,3-dihydro-1,6-dimethyl-1H-inden-2-yl)-
• CAS No: 61957-40-2
• MF: C₁₈H₁₉NO
• MW: 265.34956
• CID: 462464
• PubChem ID: 12337229

Benzamide, N-(2,3-dihydro-1,6-dimethyl-1H-inden-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(2,3-dihydro-1,6-dimethyl-1H-inden-2-yl)-
• N-(1,6-dimethyl-2,3-dihydro-1H-inden-2-yl)benzamide
• 61957-40-2
• DTXSID80491558

• Inchi： InChI=1S/C18H19NO/c1-12-8-9-15-11-17(13(2)16(15)10-12)19-18(20)14-6-4-3-5-7-14/h3-10,13,17H,11H2,1-2H3,(H,19,20)
• InChI Key： VFURDOMGOZKFLC-UHFFFAOYSA-N
• SMILES： CC1C(CC2=C1C=C(C=C2)C)NC(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 265.14677
• Monoisotopic Mass: 265.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1